Cas no 2680844-66-8 (tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate
• CAS No: 2680844-66-8
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 6569130
• PubChem ID: 165913232
• Update Time: 2025-06-09

tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680844-66-8
• EN300-28285907
• tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate

• Inchi： 1S/C13H16N2O5/c1-13(2,3)20-12(17)14(4)10-6-5-9(8-16)7-11(10)15(18)19/h5-8H,1-4H3
• InChI Key： MBJDENWCTWTPPD-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(C=O)=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.10592162g/mol
• Monoisotopic Mass: 280.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2680844-66-8 and Product Name: tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate

The compound with the CAS number 2680844-66-8 and the product name tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a formyl group and a nitro group in its structure suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel carbamates as pharmacological agents. Carbamates are known for their versatility and have been explored for their antimicrobial, anti-inflammatory, and analgesic properties. The specific configuration of tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate makes it particularly interesting for researchers looking to develop new therapeutic compounds. The tert-butyl group provides stability to the molecule, while the formyl and nitro groups offer sites for further functionalization.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The formyl group can participate in condensation reactions to form Schiff bases, which are known to exhibit a wide range of biological activities. Similarly, the nitro group can be reduced to an amine, opening up possibilities for further derivatization. These chemical properties make tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate a valuable building block for the construction of more complex pharmacophores.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. Nitro groups are often incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. For instance, nitroaromatics have been shown to exhibit potent activity against various pathogens, including bacteria and viruses. The presence of a nitro group in tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate suggests that it may have similar applications, particularly in the development of novel antibiotics or antiviral agents.

The tert-butyl carbamate moiety is another key feature that contributes to the compound's utility. Tert-butyl groups are often used in pharmaceuticals to improve solubility and bioavailability. They can also enhance the metabolic stability of drug molecules by protecting them from rapid degradation. In the context of tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate, this protective effect could be particularly beneficial in maintaining the integrity of the molecule during synthetic transformations.

From a synthetic chemistry perspective, tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate offers several advantages as an intermediate. The formyl group provides a convenient site for further functionalization through condensation reactions with various nucleophiles. This allows for the rapid construction of complex molecular architectures, which is crucial in drug discovery efforts. Additionally, the nitro group can be selectively reduced or oxidized depending on the desired outcome, providing researchers with greater flexibility in designing synthetic routes.

The pharmaceutical industry has shown increasing interest in developing drugs based on carbamate scaffolds due to their favorable pharmacokinetic properties. Carbamates are known to exhibit low toxicity and high selectivity, making them suitable for therapeutic use. The unique combination of functional groups in tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate positions it as a promising candidate for further exploration in this area.

In conclusion, tert-butyl N-(4-formyl-2-nitrophenyl)-N-methylcarbamate represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and versatile reactivity make it a valuable intermediate for the synthesis of novel bioactive molecules. The presence of both a formyl group and a nitro group provides numerous opportunities for further functionalization, while the tert-butyl carbamate moiety enhances stability and bioavailability. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.